![molecular formula C22H21ClN2O B258391 2-{[1-(4-Chloroanilino)-2,2-diphenylvinyl]amino}ethanol](/img/structure/B258391.png)
2-{[1-(4-Chloroanilino)-2,2-diphenylvinyl]amino}ethanol
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Overview
Description
2-{[1-(4-Chloroanilino)-2,2-diphenylvinyl]amino}ethanol, also known as CAV1, is a chemical compound that has been synthesized and studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of 2-{[1-(4-Chloroanilino)-2,2-diphenylvinyl]amino}ethanol is not fully understood, but it is thought to involve its interaction with lipid rafts in cell membranes. This compound has been shown to bind to cholesterol and sphingolipids, which are key components of lipid rafts, and this binding may alter the structure and function of these structures. Additionally, this compound has been shown to inhibit the activity of certain enzymes, such as phospholipase A2, which may also contribute to its effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including its ability to selectively bind to lipid rafts and inhibit the activity of certain enzymes. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for treating a variety of diseases. However, more research is needed to fully understand the effects of this compound and its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[1-(4-Chloroanilino)-2,2-diphenylvinyl]amino}ethanol in lab experiments is its ability to selectively bind to lipid rafts, which are difficult to study using other methods. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments or applications.
Future Directions
There are numerous future directions for research on 2-{[1-(4-Chloroanilino)-2,2-diphenylvinyl]amino}ethanol, including its potential therapeutic applications for diseases such as cancer, Alzheimer's disease, and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on lipid rafts and other cellular structures. Finally, the development of new and improved fluorescent probes based on this compound may have important implications for the study of cellular processes and disease.
Synthesis Methods
2-{[1-(4-Chloroanilino)-2,2-diphenylvinyl]amino}ethanol can be synthesized through a multistep process that involves the reaction of 4-chloroaniline with benzaldehyde to form a Schiff base, which is then reduced with sodium borohydride to produce the final product. This synthesis method has been optimized to produce high yields of pure this compound, making it suitable for use in scientific research.
Scientific Research Applications
2-{[1-(4-Chloroanilino)-2,2-diphenylvinyl]amino}ethanol has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a fluorescent probe for detecting and imaging lipid rafts in cell membranes. Lipid rafts are important for a variety of cellular processes, including signaling and trafficking, and their dysfunction has been linked to numerous diseases. This compound has been shown to selectively bind to lipid rafts and emit a fluorescent signal, making it a promising tool for studying these structures.
properties
Molecular Formula |
C22H21ClN2O |
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Molecular Weight |
364.9 g/mol |
IUPAC Name |
2-[[1-(4-chloroanilino)-2,2-diphenylethenyl]amino]ethanol |
InChI |
InChI=1S/C22H21ClN2O/c23-19-11-13-20(14-12-19)25-22(24-15-16-26)21(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,24-26H,15-16H2 |
InChI Key |
SNGWUMDVWCKFTI-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=C(NCCO)NC2=CC=C(C=C2)Cl)C3=CC=CC=C3 |
Canonical SMILES |
C1=CC=C(C=C1)C(=C(NCCO)NC2=CC=C(C=C2)Cl)C3=CC=CC=C3 |
Origin of Product |
United States |
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